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Compound Name: (R)-V-0219 hydrochloride
Cat. No.: B10854729
Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-V-0219 hydrochloride, a potent, orally active positive allosteric modulator (PAM) of the
glucagon-like peptide-1 receptor (GLP-1R), has emerged as a promising therapeutic candidate
for the treatment of type 2 diabetes and obesity. This technical guide provides a detailed
overview of the enantioselective synthesis of the (R)-enantiomer of V-0219, offering a
comprehensive resource for researchers in the field of medicinal chemistry and drug
development.

Enantioselective Synthesis of (R)-V-0219

The synthesis of (R)-V-0219 is achieved through a convergent synthetic strategy, culminating in
the coupling of a key indole intermediate with a chiral piperidine fragment. The hydrochloride
salt is then formed in the final step.

A crucial step in the synthesis is the reaction of the 1H-indole-3-carboxamide intermediate 11
with the enantiomerically pure piperidine intermediate (S)-12. This reaction proceeds via N-
alkylation to yield the desired (R)-V-0219 base.
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Synthesis of (R)-(-)-V-0219 (Compound 9)

The synthesis of (R)-(-)-V-0219 was accomplished by reacting intermediate 11 (1.0 equivalent)
with (S)-(-)-12 (1.1 equivalents) in acetonitrile, with N,N-diisopropylethylamine (DIPEA) as a
base. The reaction mixture was heated to reflux for 4 hours. Following purification, (R)-(-)-V-
0219 was obtained in an 83% yield.[1][2]
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Table 1: Summary of the key reaction for the synthesis of (R)-(-)-V-0219.

Analytical Data Value
Specific Rotation [a]D20 -25.9 (c =1, CHCI3)
Enantiomeric Excess 99%

Table 2: Physicochemical properties of synthesized (R)-(-)-V-0219.

Detailed Experimental Protocols

The general synthetic procedures for the key steps in the synthesis of (R)-V-0219 are outlined
below.

General Procedure for the Synthesis of (R)-(-)-V-0219
(Compound 9)

To a solution of intermediate 11 (1.14 mmol) in acetonitrile, (S)-(-)-12 (1.26 mmol) and N,N-
diisopropylethylamine (DIPEA) are added. The resulting mixture is stirred at reflux for 4 hours.
After completion of the reaction, the solvent is removed under reduced pressure. The residue is
then purified to afford (R)-(-)-V-0219.[1][2]
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Synthesis Pathway Diagram

The following diagram illustrates the key final step in the enantioselective synthesis of (R)-V-
02109.
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Figure 1: Final coupling step in the synthesis of (R)-V-0219.

Mechanism of Action: GLP-1R Positive Allosteric
Modulation

(R)-V-0219 functions as a positive allosteric modulator of the GLP-1 receptor. This means that
it binds to a site on the receptor that is distinct from the binding site of the endogenous ligand,
GLP-1. By doing so, it enhances the receptor's response to GLP-1, leading to increased insulin
secretion and improved glucose homeostasis.[1][3][4]
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Figure 2: Simplified signaling pathway of GLP-1R activation and positive allosteric modulation
by (R)-V-0219.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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